Cas no 381723-16-6 (2-Ethynyl-1,3-difluorobenzene)

• Product Name: 2-Ethynyl-1,3-difluorobenzene
• CAS No: 381723-16-6
• MF: C₈H₄F₂
• MW: 138.114169120789
• MDL: MFCD08703481
• CID: 923137
• PubChem ID: 45079278
• Update Time: 2025-04-19

2-Ethynyl-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-1,3-difluoro-benzene
• 2,6-DIFLUOROPHENYLACETYLENE
• AG-F-34473
• CTK4H9445
• KB-170393
• MolPort-004-755-741
• MFCD08703481
• Z1080385858
• E86016
• AKOS010651502
• DB-261009
• EN300-95785
• 2-ethynyl-1,3-difluorobenzene
• 381723-16-6
• CS-0451946
• SCHEMBL9903112
• A18708
• DTXSID70663681
• 2-Ethynyl-1,3-difluorobenzene

• MDL： MFCD08703481
• Inchi： 1S/C8H4F2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5H
• InChI Key： BIFLARAADMSAQE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C#C)F

Computed Properties

• Exact Mass: 138.02812
• Monoisotopic Mass: 138.02810645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes